Cas no 706806-68-0 (1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R)-)
706806-68-0 structure
Product Name:1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R)-
CAS No:706806-68-0
MF:C17H22ClNO4
MW:339.81388425827
MDL:MFCD06797547
CID:557686
PubChem ID:2761838
Update Time:2025-09-27
1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R)-
- BOC-(R)-ALPHA-(3-CHLOROBENZYL)-PROLINE
- 1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R...
- 706806-68-0
- (2R)-2-[(3-chlorophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
- PS-12536
- AKOS015949743
- BOC-(R)-ALPHA-(3-CHLORO-BENZYL)-PROLINE
- Boc-(R)-alpha-(3-chlorobenzyl)proline
- MFCD06797547
- (R)-1-(tert-butoxycarbonyl)-2-(3-chlorobenzyl)pyrrolidine-2-carboxylic acid
-
- MDL: MFCD06797547
- Inchi: 1S/C17H22ClNO4/c1-16(2,3)23-15(22)19-9-5-8-17(19,14(20)21)11-12-6-4-7-13(18)10-12/h4,6-7,10H,5,8-9,11H2,1-3H3,(H,20,21)/t17-/m1/s1
- InChI Key: KLTFJXPAPHYWKB-QGZVFWFLSA-N
- SMILES: ClC1=CC=CC(=C1)C[C@@]1(C(=O)O)CCCN1C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 339.1237359g/mol
- Monoisotopic Mass: 339.1237359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.268
- Boiling Point: 467.7°C at 760 mmHg
- Flash Point: 236.7°C
- Refractive Index: 1.562
1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB390230-500 mg |
Boc-(R)-alpha-(3-chloro-benzyl)-proline |
706806-68-0 | 500 mg |
€382.00 | 2023-07-19 | ||
| abcr | AB390230-1 g |
Boc-(R)-alpha-(3-chloro-benzyl)-proline |
706806-68-0 | 1 g |
€637.00 | 2023-07-19 | ||
| abcr | AB390230-500mg |
Boc-(R)-alpha-(3-chloro-benzyl)-proline; . |
706806-68-0 | 500mg |
€290.40 | 2025-04-17 | ||
| abcr | AB390230-1g |
Boc-(R)-alpha-(3-chloro-benzyl)-proline; . |
706806-68-0 | 1g |
€409.30 | 2025-04-17 | ||
| abcr | AB390230-5g |
Boc-(R)-alpha-(3-chloro-benzyl)-proline; . |
706806-68-0 | 5g |
€1116.50 | 2025-04-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1643497-500mg |
(R)-1-(tert-butoxycarbonyl)-2-(3-chlorobenzyl)pyrrolidine-2-carboxylic acid |
706806-68-0 | 98% | 500mg |
¥4798.00 | 2024-05-02 |
1,2-Pyrrolidinedicarboxylicacid, 2-[(3-chlorophenyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2R)- Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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